Cas no 918812-89-2 (1,6-Isoquinolinediamine, 4-methyl-)

• Product Name: 1,6-Isoquinolinediamine, 4-methyl-
• CAS No: 918812-89-2
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 770610
• PubChem ID: 58789251
• Update Time: 2025-04-19

1,6-Isoquinolinediamine, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Isoquinolinediamine, 4-methyl-
• 4-methylisoquinoline-1,6-diamine
• DTXSID70730089
• NBILLUNHXMRDDT-UHFFFAOYSA-N
• 918812-89-2
• SCHEMBL4611696

• Inchi： 1S/C10H11N3/c1-6-5-13-10(12)8-3-2-7(11)4-9(6)8/h2-5H,11H2,1H3,(H2,12,13)
• InChI Key： NBILLUNHXMRDDT-UHFFFAOYSA-N
• SMILES： N1C=C(C)C2C=C(C=CC=2C=1N)N

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.9Ų